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Compound Name: N-Nitroso-Vildagliptin

Cat. No.: B13581558

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Nitroso-Vildagliptin is a potential genotoxic impurity that can form in vildagliptin drug

substances and products. Due to its classification as a probable human carcinogen, regulatory

bodies such as the European Medicines Agency (EMA) have set stringent limits for its

presence, with a maximum allowable limit of 15 ppm in the vildagliptin drug substance.[1][2]

The accurate and sensitive quantification of N-Nitroso-Vildagliptin at trace levels is therefore

critical to ensure patient safety and regulatory compliance.

This document provides detailed application notes and protocols for various sample

preparation techniques for the analysis of N-Nitroso-Vildagliptin. The choice of sample

preparation method is crucial for achieving the required sensitivity and accuracy by effectively

removing matrix interferences and concentrating the analyte of interest. The techniques

covered include Direct Injection, Solid-Phase Extraction (SPE), and Liquid-Liquid Extraction

(LLE), primarily coupled with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

for detection.
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Analytical Method Overview
The primary analytical technique for the quantification of N-Nitroso-Vildagliptin is LC-MS/MS,

owing to its high sensitivity and selectivity. A validated LC-MS/MS method has been developed

that achieves a limit of detection (LOD) of 0.44 ppm and a limit of quantification (LOQ) of 1.46

ppm.[1][2] Atmospheric Pressure Chemical Ionization (APCI) has been reported to provide a

better response for N-Nitroso-Vildagliptin compared to Electrospray Ionization (ESI).[2]

Sample Preparation Techniques
The selection of an appropriate sample preparation technique is dependent on the sample

matrix (drug substance vs. drug product), the desired level of sensitivity, and the available

instrumentation.

Direct Injection
This is the simplest sample preparation method, involving minimal sample handling. It is

suitable for relatively clean sample matrices like the drug substance.

Solid-Phase Extraction (SPE)
SPE is a highly effective technique for sample cleanup and concentration. It involves passing

the sample through a solid sorbent that retains the analyte, followed by washing to remove

interferences and elution of the purified analyte.

Liquid-Liquid Extraction (LLE)
LLE is a classic extraction technique that separates compounds based on their differential

solubilities in two immiscible liquid phases, typically an aqueous and an organic solvent.

Quantitative Data Summary
The following table summarizes the performance of a validated LC-MS/MS method for the

analysis of N-Nitroso-Vildagliptin. Recovery data for specific SPE and LLE methods for N-
Nitroso-Vildagliptin are not readily available in the public domain and would require method

development and validation. The recovery data for vildagliptin using SPE is provided as a

reference.[3]
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Parameter
Direct Injection LC-
MS/MS

Solid-Phase
Extraction (SPE)

Liquid-Liquid
Extraction (LLE)

Analyte N-Nitroso-Vildagliptin

N-Nitroso-Vildagliptin

(Projected) /

Vildagliptin

(Reference)

N-Nitroso-Vildagliptin

(Projected)

Limit of Detection

(LOD)
0.44 ppm[1][2] Method Dependent Method Dependent

Limit of Quantification

(LOQ)
1.46 ppm[1][2] Method Dependent Method Dependent

Recovery Not Applicable
>90% (for Vildagliptin)

[3]
Method Dependent

Matrix Drug Substance
Drug Substance, Drug

Product

Drug Substance, Drug

Product

Experimental Protocols
Protocol 1: Direct Injection with LC-MS/MS Analysis
This protocol is based on a validated method for the quantification of N-Nitroso-Vildagliptin in

the drug substance.[2]

1. Sample Preparation:

Accurately weigh approximately 50 mg of the Vildagliptin drug substance into a 50 mL

volumetric flask.

Dissolve and dilute to volume with a suitable diluent (e.g., acetonitrile:water 50:50 v/v).

Vortex the solution to ensure homogeneity.

Transfer an aliquot of the solution into an HPLC vial for analysis.

2. LC-MS/MS Conditions:
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LC System: Waters Acquity UPLC I-Class

Column: Waters Acquity UPLC BEH C18, 1.7 µm, 2.1 x 100 mm

Mobile Phase A: 0.1% Formic acid in Water

Mobile Phase B: 0.1% Formic acid in Acetonitrile

Flow Rate: 0.4 mL/min

Gradient:

0-1 min: 10% B

1-5 min: 10-90% B

5-6 min: 90% B

6-6.1 min: 90-10% B

6.1-8 min: 10% B

Injection Volume: 5 µL

Column Temperature: 40 °C

MS System: Waters Xevo TQ-S micro

Ionization Mode: APCI Positive

MRM Transition:m/z 333.2 → 222.1 (Quantifier), m/z 333.2 → 150.1 (Qualifier)

Corona Voltage: 3.0 kV

Source Temperature: 150 °C

APCI Probe Temperature: 550 °C
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Sample Preparation Analysis
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Direct Injection Workflow

Protocol 2: Solid-Phase Extraction (SPE) - General
Protocol
This is a generalized SPE protocol based on methods for vildagliptin and other nitrosamines.[3]

[4] This protocol should be optimized and validated for N-Nitroso-Vildagliptin.

1. Sample Preparation:

Accurately weigh and dissolve the sample (drug substance or powdered drug product) in a

suitable solvent to a known concentration.

The diluent should be compatible with the SPE sorbent (e.g., water with a small amount of

organic modifier).

Centrifuge or filter the sample if particulates are present.

2. SPE Procedure:

Sorbent: A reverse-phase sorbent such as C18 or a polymer-based sorbent (e.g., Oasis

HLB) is a good starting point.

Conditioning: Condition the SPE cartridge with 1-2 cartridge volumes of methanol, followed

by 1-2 cartridge volumes of water.

Equilibration: Equilibrate the cartridge with 1-2 cartridge volumes of the sample diluent.

Loading: Load the prepared sample onto the SPE cartridge at a slow, steady flow rate.
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Washing: Wash the cartridge with a weak solvent to remove polar impurities. This could be

water or a low percentage of organic solvent in water. A second wash with a slightly stronger

solvent may be necessary to remove less polar interferences.

Elution: Elute the N-Nitroso-Vildagliptin with a small volume of a strong organic solvent

(e.g., methanol or acetonitrile).

Post-Elution: The eluate may be evaporated to dryness and reconstituted in the mobile

phase to concentrate the sample before LC-MS/MS analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical
Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]

2. benchchem.com [benchchem.com]

3. researchgate.net [researchgate.net]

4. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Application Notes and Protocols for the Analysis of N-
Nitroso-Vildagliptin]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13581558/docs#application-notes-and-protocols-for-
the-analysis-of-n-nitroso-vildagliptin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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